Cas no 2680874-01-3 (benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate)
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate
- 2680874-01-3
- EN300-28295229
-
- Inchi: 1S/C18H20N2O2S/c1-2-12-20(17-19-15-10-6-7-11-16(15)23-17)18(21)22-13-14-8-4-3-5-9-14/h2-5,8-9H,1,6-7,10-13H2
- InChI Key: AVWHWNWOZGLOLT-UHFFFAOYSA-N
- SMILES: S1C(N(C(=O)OCC2C=CC=CC=2)CC=C)=NC2=C1CCCC2
Computed Properties
- Exact Mass: 328.12454906g/mol
- Monoisotopic Mass: 328.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 70.7Ų
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28295229-1g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 1g |
$1214.0 | 2023-09-07 | ||
| Enamine | EN300-28295229-5g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 5g |
$3520.0 | 2023-09-07 | ||
| Enamine | EN300-28295229-10g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 10g |
$5221.0 | 2023-09-07 | ||
| Enamine | EN300-28295229-0.05g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 95.0% | 0.05g |
$1020.0 | 2025-03-19 | |
| Enamine | EN300-28295229-0.1g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 95.0% | 0.1g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28295229-0.25g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 95.0% | 0.25g |
$1117.0 | 2025-03-19 | |
| Enamine | EN300-28295229-0.5g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 95.0% | 0.5g |
$1165.0 | 2025-03-19 | |
| Enamine | EN300-28295229-1.0g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-28295229-2.5g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 | |
| Enamine | EN300-28295229-5.0g |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate |
2680874-01-3 | 95.0% | 5.0g |
$3520.0 | 2025-03-19 |
benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate
Benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate: A Comprehensive Overview
The compound with CAS No 2680874-01-3, commonly referred to as benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of carbamate and exhibits unique structural and functional properties due to its complex molecular architecture. The presence of the benzothiazole ring system and the propenyl group contributes to its versatile reactivity and potential for use in advanced chemical synthesis.
Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry and material science. The benzothiazole moiety is known for its ability to act as a bioisostere in drug design, offering improved pharmacokinetic profiles and target specificity. In the case of benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate, the tetrahydrobenzothiazole ring provides additional stability and flexibility to the molecule, making it an attractive candidate for further exploration in therapeutic applications.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the propenyl group introduces an element of unsaturation into the molecule, which can be exploited for various purposes such as polymerization or conjugation with other functional groups. Recent advancements in asymmetric catalysis have enabled the selective formation of enantiomerically enriched derivatives of this compound, opening new avenues for its use in chiral recognition and asymmetric synthesis.
In terms of applications, benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate has shown promise in the development of advanced materials. Its ability to form stable covalent bonds with other molecules makes it a valuable component in the synthesis of high-performance polymers and composites. Additionally, this compound has been investigated for its potential as a precursor in the production of biodegradable materials, aligning with current trends toward sustainable chemistry.
From a pharmacological perspective, this compound has been studied for its potential as an anti-inflammatory agent. The benzothiazole core is known to exhibit anti-inflammatory activity by modulating key enzymes involved in inflammatory pathways. Recent research has focused on optimizing the structure of this compound to enhance its bioavailability and reduce potential side effects. These studies have demonstrated that subtle modifications to the substituents on the benzothiazole ring can significantly impact its pharmacodynamic properties.
The structural complexity of benzyl N-(prop-2-en-1-yli)-N-(4,5,6,tetrahydrobenzotiazol-yli)carbamato also makes it an interesting candidate for use in sensor technology. Its ability to undergo reversible chemical transformations under specific conditions makes it suitable for applications such as gas sensing or pH-sensitive materials. Researchers have explored its potential as a building block for constructing responsive materials that can adapt to environmental changes.
In conclusion, benzyl N-(propenil)-N-(tetrahidrobenzotiazolil)carbamato (CAS No 2680874-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing modern chemistry is expected to grow significantly.
2680874-01-3 (benzyl N-(prop-2-en-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)